3-oxo-deoxycholoyl-CoA

• Molecular Formula: C45H72N7O19P3S
• Molecular Weight: 1140.1 g/mol
• InChI: InChI=1S/C45H72N7O19P3S/c1-24(28-9-10-29-27-8-7-25-18-26(53)12-14-44(25,4)30(27)19-32(54)45(28,29)5)6-11-34(56)75-17-16-47-33(55)13-15-48-41(59)38(58)43(2,3)21-68-74(65,66)71-73(63,64)67-20-31-37(70-72(60,61)62)36(57)42(69-31)52-23-51-35-39(46)49-22-50-40(35)52/h22-25,27-32,36-38,42,54,57-58H,6-21H2,1-5H3,(H,47,55)(H,48,59)(H,63,64)(H,65,66)(H2,46,49,50)(H2,60,61,62)/t24-,25-,27+,28-,29+,30+,31-,32+,36-,37-,38+,42-,44+,45-/m1/s1
• InChIKey: DUXMITADCRRTKI-REQADMJUSA-N

3-Oxo-Deoxycholoyl-CoA: Enzymology & Steroid Metabolism

3-Oxo-deoxycholoyl-CoA (CAS not assigned; molecular formula C45H72N7O19P3S; molecular weight 1140.07 g/mol) is a choloyl-CoA derivative formed by the formal condensation of the thiol group of coenzyme A with the carboxy group of 3-oxodeoxycholic acid [1]. As a 3-oxo bile acid CoA ester, it functions as a key metabolic intermediate in the bacterial bile acid 7α-dehydroxylation pathway, serving both as a product of 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase (EC 1.1.1.395) and as a substrate for downstream oxidoreductases in secondary bile acid biosynthesis [2][3]. This compound exists predominantly in its deprotonated tetra-anionic form (3-oxodeoxycholoyl-CoA(4−)) at physiological pH 7.3 [4].

• [1] ChEBI. CHEBI:137537 - 3-oxodeoxycholoyl-CoA. European Bioinformatics Institute, 2017. View Source
• [2] Mallonee DH, Lijewski MA, Hylemon PB. Expression in Escherichia coli and characterization of a bile acid-inducible 3alpha-hydroxysteroid dehydrogenase from Eubacterium sp. strain VPI 12708. Curr Microbiol. 1995;30:259-263. View Source
• [3] Bhowmik S, Jones DH, Chiu HP, et al. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014;82:216-229. View Source
• [4] ChEBI. CHEBI:136701 - 3-oxodeoxycholoyl-CoA(4−). European Bioinformatics Institute. View Source

Why 3-Oxo-Deoxycholoyl-CoA Cannot Be Substituted

3-Oxo-deoxycholoyl-CoA belongs to the 3-oxo bile acid CoA ester family, which includes closely related analogs such as 3-oxocholoyl-CoA (trihydroxy), 3-oxochenodeoxycholoyl-CoA (dihydroxy, 7α-hydroxy), and 3-oxolithocholoyl-CoA (monohydroxy). Despite their structural homology and shared involvement in the 7α-dehydroxylation pathway, these CoA esters exhibit distinct enzyme recognition and kinetic behavior that precludes functional interchangeability. The presence or absence of the 12α-hydroxyl group (present in deoxycholoyl-CoA derivatives, absent in chenodeoxycholoyl-CoA derivatives) directly modulates substrate binding affinity, as evidenced by divergent Km values reported for BaiA2 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase [1]. Furthermore, acyl-CoA dehydrogenases involved in steroid side-chain degradation demonstrate differential specificity for 5-carbon versus 3-carbon side-chain CoA esters, with CasC and FadE34 enzymes active toward cholyl-CoA and deoxycholoyl-CoA derivatives but inactive toward 3-carbon side-chain metabolites such as 3-oxo-23,24-bisnorchol-4-en-22-oyl-CoA [2]. Consequently, substituting 3-oxo-deoxycholoyl-CoA with an alternative 3-oxo bile acid CoA ester in enzyme assays, metabolic flux studies, or analytical method development will yield quantitatively distinct kinetic parameters and may fail to recapitulate pathway-specific biology.

• [1] BRENDA. EC 1.1.1.395 - 3alpha-hydroxy bile acid-CoA-ester 3-dehydrogenase: KM values for 3-oxo bile acid CoA esters. BRENDA Enzyme Database. View Source
• [2] Ruprecht A, et al. Characterization of Novel Acyl Coenzyme A Dehydrogenases Involved in Bacterial Steroid Degradation. J Bacteriol. 2015;197(8):1360-1367. View Source

Quantitative Comparison with Closest Analogs

BaiA2 Substrate Affinity (Km)

3-Oxo-deoxycholoyl-CoA functions as a substrate for the reverse reaction of 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase (BaiA2 from Clostridium scindens). Kinetic analysis reveals a Km of 0.0015 mM (1.5 μM) for the wild-type BaiA2 isoform under standardized conditions (pH 8.7, 37°C). This value is numerically intermediate among the panel of 3-oxo bile acid CoA esters tested, indicating that the 12α-hydroxyl substitution pattern differentially modulates enzyme binding compared to the trihydroxy (3-oxocholoyl-CoA) and monohydroxy (3-oxolithocholoyl-CoA) analogs [1]. The corresponding kcat for this substrate-enzyme pair is 0.15 s⁻¹, yielding a catalytic efficiency (kcat/Km) of 100 mM⁻¹s⁻¹ [2].

Evidence Dimension	Michaelis-Menten constant (Km) for BaiA2 3α-hydroxy bile acid-CoA-ester 3-dehydrogenase (reverse reaction substrate)
Target Compound Data	Km = 0.0015 mM (1.5 μM)
Comparator Or Baseline	3-Oxocholoyl-CoA (12α-hydroxy): Km = 0.0018 mM; 3-Oxochenodeoxycholoyl-CoA (no 12α-hydroxy): Km = 0.0011 mM; 3-Oxolithocholoyl-CoA (no 7α-, no 12α-hydroxy): Km = 0.0013 mM
Quantified Difference	Km 1.36-fold higher than 3-oxochenodeoxycholoyl-CoA; 1.15-fold higher than 3-oxolithocholoyl-CoA; 1.20-fold lower than 3-oxocholoyl-CoA
Conditions	Wild-type BaiA2 enzyme isoform from Clostridium scindens, pH 8.7, 37°C

Why This Matters

Km values quantify substrate-enzyme binding affinity, enabling researchers to select the appropriate CoA ester for kinetic assays where substrate saturation concentration must be precisely controlled; using an analog with a different Km may result in unintended reaction rate differences under identical assay conditions.

• [1] BRENDA. KM Value [mM] search results for EC 1.1.1.395 substrates. BRENDA Enzyme Database. View Source
• [2] BRENDA. Ligand 3-oxodeoxycholoyl-CoA: kcat Value (Turnover Number). BRENDA Enzyme Database. View Source

BaiA1 vs BaiA2 Catalytic Turnover

The BaiA enzyme exists as two distinct isoforms (BaiA1 and BaiA2) in Clostridium scindens, each displaying divergent catalytic activity toward 3-oxo-deoxycholoyl-CoA. The wild-type BaiA2 isoform exhibits a kcat of 0.15 s⁻¹, whereas the BaiA1 isoform shows a substantially higher turnover number of 0.73 s⁻¹ under identical assay conditions (pH 8.7, 37°C) [1]. This 4.87-fold difference in catalytic turnover is isoform-specific and contrasts with the pattern observed for 3-oxocholoyl-CoA, which has a reported kcat/Km of 60.4 mM⁻¹s⁻¹ with BaiA1 [2]. Such isoform-dependent kinetic divergence underscores that 3-oxo-deoxycholoyl-CoA cannot be functionally substituted without accounting for the specific enzyme isoform present in the experimental system.

Evidence Dimension	Turnover number (kcat) for 3-oxo-deoxycholoyl-CoA as substrate
Target Compound Data	kcat = 0.15 s⁻¹ (BaiA2 isoform)
Comparator Or Baseline	kcat = 0.73 s⁻¹ (BaiA1 isoform)
Quantified Difference	4.87-fold higher turnover with BaiA1 versus BaiA2
Conditions	Wild-type BaiA1 and BaiA2 enzyme isoforms from Clostridium scindens, pH 8.7, 37°C

Why This Matters

Isoform-specific kinetic parameters are essential for accurate in vitro reconstitution of bacterial bile acid metabolism; selecting an alternative CoA ester without verifying its isoform-specific kcat may produce misleading activity measurements in assays using mixed or undefined enzyme sources.

• [1] BRENDA. Ligand 3-oxodeoxycholoyl-CoA: kcat Value (Turnover Number) results. BRENDA Enzyme Database. View Source
• [2] BRENDA. Search kcat/KM [mM/s] for 3-oxocholoyl-CoA with BaiA1. BRENDA Enzyme Database. View Source

Acyl-CoA Dehydrogenase Side-Chain Specificity

Acyl-CoA dehydrogenases FadE34 (Mycobacterium tuberculosis) and CasC (Rhodococcus jostii RHA1) exhibit stringent side-chain length discrimination. These enzymes are active toward steroid CoA esters containing 5-carbon side chains, including cholyl-CoA and deoxycholoyl-CoA derivatives, but display no detectable activity toward 3-carbon side-chain metabolites such as 3-oxo-23,24-bisnorchol-4-en-22-oyl-CoA (4BNC-CoA) [1]. Within the 5-carbon side-chain substrate class, CasC demonstrates similar specificity constants for cholyl-CoA, deoxycholoyl-CoA, and 3β-hydroxy-5-cholen-24-oyl-CoA, whereas FadE34 exhibits a marked preference for the cholesterol-like ring structure of 3β-hydroxy-5-cholen-24-oyl-CoA over cholate-derived CoA esters [2]. This differential recognition establishes that 3-oxo-deoxycholoyl-CoA occupies a distinct substrate niche: it is processed by CasC with comparable efficiency to other 5-carbon side-chain CoA esters, but its substitution in FadE34-based assays will yield reduced activity compared to the preferred cholesterol metabolite analog.

Evidence Dimension	Enzyme activity toward steroid CoA esters by side-chain length and ring structure
Target Compound Data	Active (5-carbon side-chain deoxycholoyl-CoA derivative)
Comparator Or Baseline	3-Oxo-23,24-bisnorchol-4-en-22-oyl-CoA (3-carbon side chain): no detectable activity; 3β-hydroxy-5-cholen-24-oyl-CoA (cholesterol-like ring): preferred substrate for FadE34
Quantified Difference	Qualitative: active vs. inactive (side-chain length gate); preference ranking for FadE34: 3β-hydroxy-5-cholen-24-oyl-CoA > cholyl-CoA ≈ deoxycholoyl-CoA
Conditions	Purified recombinant FadE34 (M. tuberculosis) and CasC (R. jostii RHA1) enzymes, steady-state kinetic assays

Why This Matters

For researchers investigating bacterial steroid catabolism or screening ACAD inhibitors, 3-oxo-deoxycholoyl-CoA provides a defined 5-carbon side-chain substrate that enables discrimination between CasC-like and FadE34-like enzyme activities; substituting a 3-carbon side-chain analog will yield false-negative results for this enzyme class.

• [1] Ruprecht A, et al. Characterization of Novel Acyl Coenzyme A Dehydrogenases Involved in Bacterial Steroid Degradation. J Bacteriol. 2015;197(8):1360-1367. View Source
• [2] Ruprecht A. The Investigation of Novel Acyl-CoA Dehydrogenases Involved in Bacterial Steroid Degradation. MSc Thesis, University of Guelph, 2014. View Source

BaiA1 vs BaiA2 Substrate Affinity (Km)

In addition to the divergent kcat values described above, the BaiA1 and BaiA2 isoforms also differ in their apparent substrate binding affinity for 3-oxo-deoxycholoyl-CoA. The BaiA1 isoform exhibits a Km of 0.0056 mM (5.6 μM), which is 3.73-fold higher (i.e., lower apparent affinity) than the Km of 0.0015 mM (1.5 μM) observed for the BaiA2 isoform under identical assay conditions (pH 8.7, 37°C) [1]. This inverse relationship between kcat and Km across isoforms means that catalytic efficiency (kcat/Km) for BaiA1 is approximately 130 mM⁻¹s⁻¹ (0.73 s⁻¹ / 0.0056 mM) compared to 100 mM⁻¹s⁻¹ for BaiA2, representing a 30% higher catalytic efficiency with BaiA1 despite its lower apparent binding affinity. These isoform-specific kinetic fingerprints are compound-specific and would not be recapitulated if a different 3-oxo bile acid CoA ester were substituted.

Evidence Dimension	Michaelis-Menten constant (Km) for 3-oxo-deoxycholoyl-CoA across BaiA isoforms
Target Compound Data	Km = 0.0015 mM (BaiA2 isoform)
Comparator Or Baseline	Km = 0.0056 mM (BaiA1 isoform)
Quantified Difference	3.73-fold higher Km for BaiA1 relative to BaiA2; 30% higher catalytic efficiency (kcat/Km) for BaiA1 (130 mM⁻¹s⁻¹) vs. BaiA2 (100 mM⁻¹s⁻¹)
Conditions	Wild-type BaiA1 and BaiA2 enzyme isoforms from Clostridium scindens, pH 8.7, 37°C

Why This Matters

The isoform-dependent Km value directly determines the substrate concentration required to achieve half-maximal velocity; researchers using mixed or undefined BaiA enzyme preparations will obtain averaged kinetic parameters that obscure isoform-specific behavior, whereas purified 3-oxo-deoxycholoyl-CoA enables precise isoform discrimination.

• [1] BRENDA. Ligand 3-oxodeoxycholoyl-CoA: KM Value results for BaiA1 and BaiA2 isoforms. BRENDA Enzyme Database. View Source

Oxidoreductase Intermediate in 7α-Dehydroxylation

3-Oxo-deoxycholoyl-CoA serves as a defined redox intermediate in the bile acid Δ⁴- and Δ⁶-oxidoreductase steps of the bacterial 7α-dehydroxylation pathway. MetaCyc pathway annotation confirms that these enzymes sequentially reduce unsaturated sterol ring intermediates and the 3-oxo group of 3-oxo-deoxycholyl-CoA (or its unconjugated counterpart 3-oxo-deoxycholate) [1]. This pathway positioning distinguishes 3-oxo-deoxycholoyl-CoA from 3-oxo bile acid CoA esters derived from other primary bile acids (e.g., 3-oxocholoyl-CoA from cholate, 3-oxochenodeoxycholoyl-CoA from chenodeoxycholate), as each enters the pathway at a different point based on the parent bile acid's hydroxylation pattern. The deoxycholate-derived 3-oxo intermediate specifically lacks the 7α-hydroxyl group, a structural feature that determines its susceptibility to subsequent 7α-dehydroxylation steps and ultimately governs the production of the secondary bile acid lithocholate [2].

Evidence Dimension	Pathway-specific metabolic intermediate status
Target Compound Data	3-Oxo-deoxycholoyl-CoA: substrate for Δ⁴/Δ⁶-oxidoreductases in deoxycholate-derived branch of 7α-dehydroxylation
Comparator Or Baseline	3-Oxocholoyl-CoA: derived from cholate (3α,7α,12α-trihydroxy); 3-Oxochenodeoxycholoyl-CoA: derived from chenodeoxycholate (3α,7α-dihydroxy)
Quantified Difference	Qualitative pathway branch distinction: deoxycholate-derived intermediates lack 7α-hydroxyl, chenodeoxycholate-derived intermediates retain 7α-hydroxyl, cholate-derived intermediates retain both 7α- and 12α-hydroxyl
Conditions	Anaerobic bacterial bile acid 7α-dehydroxylation pathway (Clostridium scindens and related species)

Why This Matters

Accurate reconstitution of the deoxycholate-to-lithocholate conversion branch requires the deoxycholate-derived 3-oxo intermediate; substituting the chenodeoxycholate- or cholate-derived analog will introduce hydroxylation pattern differences that alter downstream enzyme recognition and may confound metabolic flux interpretations.

• [1] MetaCyc. bile acid delta4-oxidoreductase and 3alpha-hydroxysteroid oxidoreductase pathways. MetaCyc Metabolic Pathway Database. View Source
• [2] KEGG ENZYME: 1.1.1.395 - 3alpha-hydroxy bile acid-CoA-ester 3-dehydrogenase. Kyoto Encyclopedia of Genes and Genomes. View Source

Research Applications of 3-Oxo-Deoxycholoyl-CoA

BaiA Isoform Discrimination (BaiA1 vs BaiA2)

3-Oxo-deoxycholoyl-CoA is uniquely suited for discriminating BaiA1 and BaiA2 isoform activities based on the 4.87-fold difference in kcat (0.73 s⁻¹ vs. 0.15 s⁻¹) and 3.73-fold difference in Km (0.0056 mM vs. 0.0015 mM) documented under standardized conditions (pH 8.7, 37°C) . This compound-specific kinetic fingerprint enables precise isoform identification in purified enzyme preparations and facilitates structure-function studies of the BaiA active site. The intermediate Km value among 3-oxo bile acid CoA esters (0.0015 mM vs. 0.0011-0.0018 mM range) also positions this compound as a useful comparator substrate for defining the contribution of the 12α-hydroxyl group to substrate recognition .

Acyl-CoA Dehydrogenase Substrate Profiling (FadE34, CasC)

3-Oxo-deoxycholoyl-CoA (or its reduced precursor deoxycholoyl-CoA) serves as a defined 5-carbon side-chain substrate for characterizing the substrate specificity gate of bacterial ACADs involved in steroid catabolism. The documented inactivity of FadE34 and CasC toward 3-carbon side-chain analogs (3-oxo-23,24-bisnorchol-4-en-22-oyl-CoA) establishes a binary discrimination threshold that 3-oxo-deoxycholoyl-CoA satisfies, enabling positive-control experiments in enzyme screens . For CasC, this compound exhibits specificity constants comparable to cholyl-CoA and 3β-hydroxy-5-cholen-24-oyl-CoA, making it suitable for steady-state kinetic comparisons across the 5-carbon side-chain substrate panel . Researchers studying M. tuberculosis FadE34 as an antibiotic target should note that this enzyme exhibits preference for cholesterol-like ring structures over cholate-derived CoA esters, indicating that 3-oxo-deoxycholoyl-CoA will yield lower activity than 3β-hydroxy-5-cholen-24-oyl-CoA in FadE34-based assays.

7α-Dehydroxylation Pathway Reconstitution (Deoxycholate Branch)

3-Oxo-deoxycholoyl-CoA is the obligate 3-oxo intermediate in the deoxycholate-derived branch of the anaerobic 7α-dehydroxylation pathway leading to lithocholate production . This compound is specifically required for assays examining Δ⁴- and Δ⁶-oxidoreductase activities that sequentially reduce unsaturated sterol ring intermediates and the 3-oxo group . Researchers investigating secondary bile acid synthesis by gut microbiota should use 3-oxo-deoxycholoyl-CoA (rather than 3-oxocholoyl-CoA or 3-oxochenodeoxycholoyl-CoA) when modeling deoxycholate metabolism, as the absence of the 7α-hydroxyl group in this intermediate dictates its susceptibility to subsequent enzymatic transformations and downstream product profile.